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Compound of Interest

Compound Name: rac 7-Hydroxy Propranolol-d5

CAS No.: 1184982-94-2

Cat. No.: B563708 Get Quote

Part 1: Executive Safety Directive
Do not dispose of rac 7-Hydroxy Propranolol-d5 down the drain.

While this compound is a stable isotope (non-radioactive), it is a bioactive metabolite of

Propranolol, a potent beta-blocker. Beta-blockers are classified as "emerging contaminants"

due to their pseudo-persistence in aquatic environments and inability to be fully removed by

standard wastewater treatment plants (WWTPs).

Core Disposal Strategy: All waste containing this compound must be segregated for High-

Temperature Incineration. This ensures the thermal decomposition of the naphthalene ring

structure, preventing environmental leaching and bioaccumulation.

Part 2: Technical Hazard Profile & Causality
To ensure compliance and safety, operators must understand the nature of the hazard. This

compound is not just "chemical waste"; it is a pharmacologically active agent.

2.1 Compound Characteristics[1]
Chemical Nature: Deuterated (d5) metabolite of Propranolol.

Isotopic Status:STABLE ISOTOPE. It is not radioactive. It does not require decay-in-storage

or radioactive waste protocols. However, it must be clearly labeled to prevent confusion with
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radiolabeled (

or

) inventory.

Bioactivity: 7-Hydroxy Propranolol is an active metabolite with beta-blocking and direct

vasodilator properties.[2]

2.2 Critical Hazard Data
Property Specification Operational Implication

Signal Word WARNING

Standard PPE (Nitrile gloves,

lab coat, safety glasses)

required.

Acute Toxicity Oral (Category 4)

Harmful if swallowed. Dust

control is critical during

weighing.

Aquatic Toxicity Chronic Category 3

Zero-discharge policy. Toxic to

aquatic life with long-lasting

effects.

Thermal Stability High
Requires incineration >1000°C

for complete destruction.

Solubility Soluble in Methanol, DMSO
Compatible with organic

solvent waste streams.

Part 3: Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating system. If a step is skipped (e.g., improper

labeling), the downstream waste handler will reject the container, triggering a corrective action

loop.

Phase A: Segregation at the Bench
Solid Waste (Contaminated Debris):
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Place all contaminated weigh boats, pipette tips, and gloves into a clear polyethylene bag

(minimum 4 mil thickness).

Action: Seal the bag with tape and place it inside the solid hazardous waste drum.

Reasoning: Prevents fugitive dust from contaminating the general lab environment.

Liquid Waste (Stock Solutions):

Solvent Compatibility: Segregate into Non-Halogenated Organic Waste containers

(assuming dissolved in MeOH or DMSO).

Constraint: Do not mix with oxidizers (e.g., Nitric Acid, Peroxides). The naphthalene ring is

electron-rich and can react exothermically with strong oxidizers.

Phase B: Labeling & Documentation
The label is the primary communication tool for the waste disposal contractor.

Chemical Name: Write "rac 7-Hydroxy Propranolol-d5" fully. Do not use abbreviations like

"7-HP-d5".

Constituents: List the solvent (e.g., "Methanol 99%, Propranolol metabolite <1%").

Hazard Checkbox: Mark "Toxic" and "Irritant".

Isotope Flag: Add a secondary label: "STABLE ISOTOPE - NON-RADIOACTIVE".

Reasoning: Prevents EHS from halting the shipment to check for Geiger counter activity,

which saves significant administrative time.

Phase C: Final Destruction
Method: Commercial High-Temperature Incineration.

Mechanism: The waste is injected into a two-stage incinerator. The primary chamber

(1500°F+) volatilizes the organics; the secondary chamber (1800°F+) ensures complete

oxidation of the aromatic rings into CO2, H2O, and trace nitrogen oxides, which are

scrubbed.
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Part 4: Workflow Visualization
The following diagram illustrates the "Cradle-to-Grave" lifecycle of the compound within the

laboratory ecosystem.
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Figure 1: Operational workflow for the segregation and destruction of rac 7-Hydroxy
Propranolol-d5, emphasizing the prohibition of drain disposal.

Part 5: Emergency Response (Spill Management)
In the event of a benchtop spill, immediate containment is required to prevent migration into

floor drains.

PPE Upgrade: Wear double nitrile gloves and a P95 particulate respirator if handling dry

powder (to prevent inhalation of bioactive dust).

Dry Spill:

Do not sweep vigorously (aerosolization risk).

Cover with a wet paper towel (methanol or water) to dampen.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b563708?utm_src=pdf-body-img
https://www.benchchem.com/product/b563708?utm_src=pdf-body
https://www.benchchem.com/product/b563708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scoop into a dedicated waste jar.

Liquid Spill:

Cover with an absorbent pad or vermiculite.

Clean the surface with soap and water after bulk removal.

Disposal: All cleanup materials must enter the Solid Hazardous Waste stream

(Incineration), not the regular trash.

Part 6: Regulatory Compliance
RCRA Status (USA): Propranolol and its metabolites are not P-listed or U-listed acute

hazardous wastes under 40 CFR 261.33. However, due to its pharmacological potency, best

practice dictates managing it as Non-RCRA Regulated Hazardous Waste or adhering to

Subpart P (Hazardous Waste Pharmaceuticals) rules if your facility is a healthcare generator.

European Waste Code (EWC): Classify under 18 01 08* (Cytotoxic and cytostatic medicines)

or 07 05 13* (Solid wastes containing dangerous substances) depending on concentration.

OSHA: Labeling must comply with 29 CFR 1910.1200 (Hazard Communication).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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